Cas no 1218068-51-9 (2-Amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid)
2-Amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-AMINO-7,7-DIMETHYLBICYCLO[2.2.1]HEPTANE-1-CARBOXYLIC ACID
- 2-AMINO-7,7-DIMETHYLBICYCLO[2.2.1]HEPTANE-1-CARBOXYLICACID
- Bicyclo[2.2.1]heptane-1-carboxylic acid, 2-amino-7,7-dimethyl-
- 2-Amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid
-
- Inchi: 1S/C10H17NO2/c1-9(2)6-3-4-10(9,8(12)13)7(11)5-6/h6-7H,3-5,11H2,1-2H3,(H,12,13)
- InChI Key: ZZQGOSZYVHONLV-UHFFFAOYSA-N
- SMILES: OC(C12CCC(CC1N)C2(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 262
- XLogP3: -0.8
- Topological Polar Surface Area: 63.3
2-Amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01079288-1g |
2-Amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid |
1218068-51-9 | 95% | 1g |
¥7441.0 | 2023-04-04 | |
| Enamine | EN300-370447-0.05g |
2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid |
1218068-51-9 | 95% | 0.05g |
$912.0 | 2023-11-13 | |
| Enamine | EN300-370447-0.1g |
2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid |
1218068-51-9 | 95% | 0.1g |
$956.0 | 2023-11-13 | |
| Enamine | EN300-370447-0.25g |
2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid |
1218068-51-9 | 95% | 0.25g |
$999.0 | 2023-11-13 | |
| Enamine | EN300-370447-0.5g |
2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid |
1218068-51-9 | 95% | 0.5g |
$1043.0 | 2023-11-13 | |
| Enamine | EN300-370447-1.0g |
2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid |
1218068-51-9 | 1.0g |
$1086.0 | 2023-03-02 | ||
| Enamine | EN300-370447-2.5g |
2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid |
1218068-51-9 | 95% | 2.5g |
$2127.0 | 2023-11-13 | |
| Enamine | EN300-370447-5.0g |
2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid |
1218068-51-9 | 5.0g |
$3147.0 | 2023-03-02 | ||
| Enamine | EN300-370447-10.0g |
2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid |
1218068-51-9 | 10.0g |
$4667.0 | 2023-03-02 | ||
| Enamine | EN300-370447-1g |
2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid |
1218068-51-9 | 95% | 1g |
$1086.0 | 2023-11-13 |
2-Amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-Amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid
2-Amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic Acid: A Comprehensive Overview
2-Amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid, also known by its CAS number 1218068-51-9, is a unique bicyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amino acids, which have garnered increasing attention due to their structural complexity and diverse biological activities. The molecule features a bicyclo[2.2.1]heptane framework, which is a type of norbornane structure, along with an amino group and a carboxylic acid moiety attached at specific positions.
The synthesis of 2-Amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the norbornene derivative. Recent advancements in asymmetric catalysis have enabled the efficient construction of this bicyclic core with high enantioselectivity, making it more accessible for large-scale production. The introduction of the amino and carboxylic acid groups is achieved through strategic functional group transformations, often involving nucleophilic substitutions or reductions.
Recent studies have highlighted the potential of this compound as a building block in drug discovery. Its rigid bicyclic structure provides stability and unique pharmacokinetic properties, making it an attractive candidate for designing bioactive molecules. For instance, researchers have explored its use in the development of peptide mimetics and inhibitors for various enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's.
In addition to its pharmacological applications, 2-Amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid has shown promise in materials science. Its ability to form self-assembled monolayers and its compatibility with various polymer systems make it a valuable component in the creation of advanced materials with tailored mechanical and electronic properties.
The safety profile of this compound has been extensively evaluated in preclinical studies. Results indicate that it exhibits low toxicity at therapeutic concentrations, with minimal adverse effects on cellular viability and organ function in animal models. These findings underscore its potential for safe use in both therapeutic and non-therapeutic applications.
Future research directions for this compound include exploring its role in immunotherapy and gene delivery systems. Its unique structure allows for efficient conjugation with nucleic acids and antibodies, potentially enhancing the efficacy of these therapeutic agents while reducing their immunogenicity.
In conclusion, 2-Amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid, CAS No 1218068-51-9, represents a versatile platform for innovation across multiple disciplines. With ongoing advancements in synthetic methodologies and an increasing understanding of its biological interactions, this compound is poised to play a pivotal role in shaping the future of drug discovery and materials science.
1218068-51-9 (2-Amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)